Cas no 1997704-28-5 (1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 1997704-28-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4633298
• PubChem ID: 137698883
• Update Time: 2025-07-15

1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one

• Inchi： 1S/C9H12N2O/c1-6(12)9-8(7-3-4-7)5-10-11(9)2/h5,7H,3-4H2,1-2H3
• InChI Key： XXQKCENMKMYVBZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)N=CC=1C1CC1)C

Additional information on 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1997704-28-5 and Product Name: 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one

The compound with the CAS number 1997704-28-5 and the product name 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-cyclopropyl-1-methyl substituent on the pyrazole ring, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with various biological targets. The 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one structure combines the inherent bioactivity of pyrazole with additional functional groups that enhance its pharmacological profile. Specifically, the ethanone moiety provides a site for further chemical modification, allowing for the development of novel analogs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential in the treatment of various diseases. Current research indicates that pyrazole derivatives exhibit significant anti-inflammatory, antimicrobial, and anticancer properties. The 4-cyclopropyl-1-methyl group in particular has been shown to modulate enzyme activity and receptor binding, making it an attractive scaffold for drug design. Studies have demonstrated that this modification can enhance binding affinity and selectivity, which are critical factors in developing effective therapeutics.

The synthesis of 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyclopropyl and methyl groups onto the pyrazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve these objectives efficiently.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques allow researchers to predict the binding interactions between 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one and biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by helping to identify key structural features responsible for biological activity.

In clinical settings, the potential therapeutic applications of this compound are being explored through preclinical studies. Preliminary results suggest that it may have significant benefits in treating inflammatory disorders and certain types of cancer. The ability of pyrazole derivatives to inhibit key enzymes involved in disease pathways makes them promising candidates for further development. Additionally, their relatively low toxicity profile compared to other classes of drugs is an encouraging finding.

The future direction of research on 1-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one includes optimizing its chemical structure for improved pharmacokinetic properties. Modifications such as altering solubility or metabolic stability can enhance its bioavailability and therapeutic efficacy. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate laboratory findings into viable clinical candidates.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for designing new drugs targeting various diseases. The structural motifs present in 1-(4-cyclopropyl-1-methyl)pyrazole derivatives offer inspiration for future drug discovery initiatives. By leveraging existing knowledge about pyrazole bioactivity, researchers can accelerate the development pipeline for novel therapeutics.

As our understanding of molecular interactions continues to evolve, compounds like 1997704-28-5 will play an increasingly important role in medicine. The integration of cutting-edge synthetic methods with sophisticated analytical techniques ensures that we can fully explore the potential of this class of molecules. The journey from laboratory discovery to clinical application is complex but holds immense promise for improving human health.